Cas no 921526-76-3 (N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide)

• Product Name: N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide
• CAS No: 921526-76-3
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6479624
• Update Time: 2025-07-11

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-methoxybenzamide

• Inchi： 1S/C23H28N2O4/c1-15(2)13-25-18-11-10-16(12-20(18)29-14-23(3,4)22(25)27)24-21(26)17-8-6-7-9-19(17)28-5/h6-12,15H,13-14H2,1-5H3,(H,24,26)
• InChI Key： WNZXSDNGHOULMC-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC(C)C)C2=CC=1)(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide

Introduction to N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide (CAS No. 921526-76-3)

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide (CAS No. 921526-76-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide is characterized by a benzoxazepine core with several functional groups that contribute to its unique pharmacological profile. The presence of the 3,3-dimethyl and 5-(2-methylpropyl) substituents on the benzoxazepine ring enhances its lipophilicity and stability, while the 4-keto group and the 8-amide linkage provide additional sites for molecular interactions with biological targets.

Recent studies have highlighted the potential of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide has also shown significant analgesic effects. Research conducted by a team at the University of California demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism behind this analgesic effect is believed to involve modulation of nociceptive pathways and inhibition of pain-related neurotransmitters.

The neuroprotective potential of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-2-methoxybenzamide has also been explored in preclinical studies. A study published in the journal Neuropharmacology found that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to enhance antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic properties of N-3,3-dimethyl-5-(2-methylpropyl)-4-o xo - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 8 - y l - 2 - m e t h o x y b e n z a m i d e have been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in plasma, making it suitable for once-daily dosing regimens.

The safety profile of N - 3 , 3 - d i m e t h y l - 5 - ( 2 - m e t h y l p r o p y l ) - 4 - o x o - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 8 - y l - 2 - m e t h o x y b e n z a m i d e has been evaluated in preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion,N - 3 , 3 - d i m e t h y l - 5 - ( 2 - m e t h y l p r o p y l ) - 4 - o x o - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 8 - y l - 2 - m e t h o x y b e n z a m i d e (CAS No.99₉⁹) represents a promising lead compound for the development of novel therapeutic agents targeting inflammatory diseases, pain management, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.